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Abstract

The Adenosine Deaminase tRNA Specific 1 (ADAT1) gene encodes a crucial enzyme
responsible for a specific post-transcriptional modification in transfer RNA (tRNA), highlighting
its fundamental role in maintaining translational fidelity. This guide provides a comprehensive
technical overview of the human ADAT1 gene, including its molecular function, protein
architecture, and enzymatic activity. We delve into the significance of ADAT1-mediated tRNA
editing for accurate protein synthesis and explore its expression profile across various human
tissues. Furthermore, this document details established experimental protocols for the
functional characterization of ADAT1 and discusses its potential as a therapeutic target.

Introduction

The ADAT1 gene is a member of the adenosine deaminase acting on RNA (ADAR) family.[1][2]
Unlike other members of the ADAR family that are primarily involved in the editing of pre-
MRNAs, ADAT1 exhibits a highly specialized function.[3] The protein encoded by this gene,
tRNA-specific adenosine deaminase 1, is responsible for the deamination of adenosine to
inosine at a specific position in eukaryotic tRNAs.[1][2] This modification is critical for the proper
decoding of messenger RNA (mMRNA) during protein synthesis.[3]
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Molecular Function and Enzymatic Activity

The primary function of the ADAT1 enzyme is to catalyze the hydrolytic deamination of
adenosine at position 37 (A37) to inosine (137) in the anticodon loop of alanine tRNA (tRNA-
Ala).[3][4] This A-to-1 editing is a critical step in tRNA maturation.[3]

The enzymatic reaction can be summarized as follows:
A37-tRNA-Ala + H20 - 137-tRNA-Ala + NHs

This modification ensures the correct wobble pairing during translation, contributing to the
overall accuracy and efficiency of protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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